1-Methoxybutan-2-one
Overview
Description
1-Methoxybutan-2-one, also known as 2-Butanol, 1-methoxy-, is a chemical compound with the molecular formula C5H10O2 . It has a molecular weight of 102.13 .
Molecular Structure Analysis
The molecular structure of 1-Methoxybutan-2-one consists of 16 bonds in total, including 6 non-H bonds, 1 multiple bond, 3 rotatable bonds, 1 double bond, 1 ketone (aliphatic), and 1 ether (aliphatic) .Chemical Reactions Analysis
While specific chemical reactions involving 1-Methoxybutan-2-one are not detailed in the search results, the related compound 3-Methoxybutan-2-one was used as a solvent in a Friedel–Crafts acylation and for N-alkylations .Physical And Chemical Properties Analysis
1-Methoxybutan-2-one is a liquid at room temperature .Scientific Research Applications
Bio-based Solvent Alternative
1-Methoxybutan-2-one (MO) has been evaluated as a sustainable, bio-based solvent. In a study by Jin et al. (2021), MO was produced through the methylation of acetoin and showed potential as a replacement for carcinogenic halogenated solvents in various applications due to its low peroxide forming potential and negative Ames mutagenicity test results. It was effectively used in Friedel–Crafts acylation and for N-alkylations, highlighting its viability as a renewable oxygenated solvent (Jin et al., 2021).
Chemical Equilibrium and Thermodynamics
In the study of chemical equilibria, the liquid-phase decomposition of similar compounds like 2-methyl-2-methoxybutane was explored by Serda et al. (1995). This research offers insights into the equilibrium constants and standard enthalpies, free energies, and entropies for reactions involving similar molecules, which may indirectly inform the understanding of 1-Methoxybutan-2-one's behavior under various conditions (Serda et al., 1995).
Aldol-Type Reactions
1-Methoxybutan-2-one is also relevant in aldol-type reactions. Masuyama et al. (1992) demonstrated the use of similar compounds in producing high yields of 4-substituted 4-benzyloxybutan-2-ones, indicating potential applications in organic synthesis and chemical reactions (Masuyama et al., 1992).
Vapour-Liquid Equilibria Studies
Research on vapour-liquid equilibria (VLE) of related compounds, as conducted by Song et al. (2017), provides valuable data for understanding the thermodynamic properties of 1-Methoxybutan-2-one. Such studies are essential for industrial applications where temperature and pressure conditions are critical factors (Song et al., 2017).
Synthesis and Crystal Structure
The synthesis of compounds like 5-Methoxy-3H-1,3,4-thiadiazol-2-one, as explored by Hong-jun (2012), can offer insights into the synthetic pathways and structural characteristics of 1-Methoxybutan-2-one. Such studies are crucial for developing new chemical synthesis methods and understanding molecular structures (Hong-jun, 2012).
Safety And Hazards
properties
IUPAC Name |
1-methoxybutan-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O2/c1-3-5(6)4-7-2/h3-4H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AKXHGJCMQJQWMU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)COC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
102.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methoxybutan-2-one | |
CAS RN |
50741-70-3 |
Source
|
| Record name | 1-methoxybutan-2-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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